Cas no 6270-74-2 (2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid)

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid structure

6270-74-2 structure

Product Name:2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid

CAS No:6270-74-2

MF:C₁₀H₉NO₃S

MW:223.248361349106

MDL:MFCD00087524

CID:85592

PubChem ID:234937

Update Time:2025-04-18

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetic acid
- 3-Oxo-3,4-dihydro-2H-1,4-benzothiazine-2-acetic acid
- (3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL)ACETIC ACID
- (3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid
- 2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetic acid
- 3,4-Dihydro-3-oxo-2H-(1,4)-benzothiazin-2-ylacetic acid
- 2-carboxymethyl-1,4-benzothiazinone
- 3,4-Dihydro-3-oxo-2H-1,4-benzothiazin-2-ylacetic Acid
- 3-oxo-1,4-benzothiazin-2-ylacetic acid
- benz<5,6>-2-carboxymethyl-1,3,4-thiolactam
- 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid
- AB00075649-01
- IFLab1_000585
- HMS1413K13
- Oprea1_597655
- IDI1_008804
- 4W-0274
- MLS000104250
- CS-0094332
- SDCCGMLS-0025694.P003
- BDBM50141393
- AG-227/30750006
- DTXSID60284122
- SDCCGMLS-0025694.P002
- SMR000054185
- CCG-246150
- T72730
- CBDivE_007767
- Cambridge id 5218945
- 6270-74-2
- MFCD00087524
- AKOS000271820
- F0125-1781
- SCHEMBL4328755
- EN300-08260
- 2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)aceticacid
- NSC35807
- AKOS005669775
- O0504
- AKOS016041492
- 2H-1,4-Benzothiazine-2-acetic acid, 3,4-dihydro-3-oxo-
- NSC-35807
- (3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL)ACETICACID
- HMS2300O20
- 3,4-Dihydro-3-oxo-2H-(1,4)benzothiazin-2-ylacetic acid
- SR-01000388366-1
- Z56968775
- CHEMBL37400
- A868388
- SR-01000388366
- Oprea1_321982
- FT-0713425
- BBL028184
- ALBB-017001
- (3-hydroxy-2H-1,4-benzothiazin-2-yl)acetic acid
- (3-oxo-2,4-dihydro-1,4-benzothiazin-2-yl)acetic acid
- STK396783
- STK938707
- MDL： MFCD00087524
- Inchi： 1S/C10H9NO3S/c12-9(13)5-8-10(14)11-6-3-1-2-4-7(6)15-8/h1-4,8H,5H2,(H,11,14)(H,12,13)
- InChI Key： QWXLTZQRYJBZQT-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2NC(C1CC(=O)O)=O

Computed Properties

Exact Mass: 223.03000
Monoisotopic Mass: 223.03031432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.9
Topological Polar Surface Area: 91.7Å²

Experimental Properties

Color/Form: With white powder
Density: 1.4±0.1 g/cm3
Melting Point: 182-186 °C (lit.)
Boiling Point: 509.9±43.0 °C at 760 mmHg
Flash Point: 262.2±28.2 °C
PSA: 91.70000
LogP: 1.71210
λmax: 280(DMA)(lit.)
Solubility: Not determined
Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R43
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159893-100g	(3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid	6270-74-2	97%	100g	$672	2021-06-17
Alichem	A019093951-100g	2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetic acid	6270-74-2	97%	100g	$782.62	2023-09-01
Fluorochem	056181-1g	3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid	6270-74-2	= 98% (HPLC)	1g	￡27.00	2022-03-01
Fluorochem	056181-5g	3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid	6270-74-2	= 98% (HPLC)	5g	￡67.00	2022-03-01
Fluorochem	056181-25g	3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid	6270-74-2	= 98% (HPLC)	25g	￡261.00	2022-03-01
Fluorochem	056181-100g	3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid	6270-74-2	= 98% (HPLC)	100g	￡975.00	2022-03-01
TRC	O990053-10mg	(3-Oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic Acid	6270-74-2		10mg	$ 50.00	2022-06-03
TRC	O990053-50mg	(3-Oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic Acid	6270-74-2		50mg	$ 65.00	2022-06-03
TRC	O990053-100mg	(3-Oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic Acid	6270-74-2		100mg	$ 80.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	OO123-200mg	2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid	6270-74-2	98.0%(LC&T)	200mg	￥407.0	2022-02-28

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Cas no 6270-74-2 (2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid)

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Security Information

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Pricemore >>

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Related Literature

Related Categories

6270-74-2 (2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid) Related Products